Pentadecylcyclohexane
Overview
Description
Pentadecylcyclohexane is a chemical compound with the molecular formula C21H42 . Its molecular weight is 294.5582 . It is also known by other names such as Cyclohexane, pentadecyl- .
Molecular Structure Analysis
The molecular structure of Pentadecylcyclohexane can be represented by the InChI string:InChI=1S/C21H42/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-19-16-14-17-20-21/h21H,2-20H2,1H3 . The corresponding InChIKey is ZNUABQHWFGTOCO-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
Pentadecylcyclohexane is a crystal with a freezing point of 25°C . Its density is 0.8±0.1 g/cm3, and it has a boiling point of 372.6±5.0 °C at 760 mmHg . The vapour pressure of Pentadecylcyclohexane is 0.0±0.4 mmHg at 25°C .Scientific Research Applications
Pharmaceuticals
Pentadecylcyclohexane may be explored in pharmaceuticals for its potential as a lipid-based compound. Lipid compounds can be used to create liposomes or lipid nanoparticles, which are valuable in drug delivery systems for their ability to encapsulate and protect drugs, enhancing bioavailability and stability .
Agriculture
In agriculture, Pentadecylcyclohexane could be investigated for its use in the synthesis of environmentally friendly pesticides or soil conditioners. Its structure could be modified to release nutrients slowly or to improve the delivery of agrochemicals to plants .
Materials Science
In materials science, Pentadecylcyclohexane could be utilized in the development of new polymeric materials. Its cyclohexane ring might provide structural integrity in polymers designed for specific industrial applications .
Analytical Chemistry
Pentadecylcyclohexane might find applications in analytical chemistry as a standard or reagent. Its unique structure could be used in chromatography or spectrometry to help identify or quantify other compounds .
Biochemistry
In biochemistry, Pentadecylcyclohexane could be used as a model compound to study lipid behavior or membrane dynamics. It might also serve as a precursor for synthesizing bioactive molecules with potential health benefits .
Environmental Science
Pentadecylcyclohexane could be applied in environmental science for the remediation of contaminated sites. Its hydrophobic nature might be beneficial in the absorption and breakdown of pollutants .
Industrial Processes
In industrial processes, Pentadecylcyclohexane could be a candidate for green chemistry applications. It might be used as a safer alternative to traditional solvents or as a building block for synthesizing eco-friendly chemicals .
Pharmacology
In pharmacology, Pentadecylcyclohexane could be investigated for its potential therapeutic properties. It might act as a carrier for active pharmaceutical ingredients or be modified to enhance drug efficacy .
properties
IUPAC Name |
pentadecylcyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H42/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-19-16-14-17-20-21/h21H,2-20H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNUABQHWFGTOCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC1CCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H42 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1064081 |
Source
|
| Record name | Cyclohexane, pentadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentadecylcyclohexane | |
CAS RN |
6006-95-7 |
Source
|
| Record name | Pentadecylcyclohexane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6006-95-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pentadecylcyclohexane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006006957 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexane, pentadecyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cyclohexane, pentadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pentadecylcyclohexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.325 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PENTADECYLCYCLOHEXANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FHF4E37RWQ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the structural features of Pentadecylcyclohexane?
A1: Pentadecylcyclohexane comprises a cyclohexane ring with a pentadecyl chain attached. While a specific molecular formula wasn't explicitly stated in the provided research, it can be deduced as C21H42. Spectroscopic data, such as 1H-NMR and 13C-NMR, confirms the presence of characteristic chemical shifts corresponding to the cyclohexane and alkyl chain moieties [, ].
Q2: How does the structure of Pentadecylcyclohexane impact its material properties?
A2: The long alkyl chain significantly influences Pentadecylcyclohexane's physical properties. It contributes to its low melting point and excellent processability compared to compounds with less bulky substituents, such as 2,2-bis(4-cyanatophenyl) propane []. This characteristic makes it suitable for blending with other polymers to potentially enhance flexibility or modify material properties [].
Q3: Has Pentadecylcyclohexane demonstrated any potential in material applications?
A3: Research suggests that incorporating Pentadecylcyclohexane into cyanate ester resins improves their processability and influences the final material's glass transition temperature []. Furthermore, the presence of the pentadecyl substituent significantly reduces moisture absorption in cured resins, highlighting its potential for developing hydrophobic materials [].
Q4: Is there evidence of Pentadecylcyclohexane in natural sources?
A4: Interestingly, Pentadecylcyclohexane has been identified in the essential oil extracted from banana leaves [] and as a component in the extractives of Tristaniopsis whiteana wood []. This suggests a natural occurrence and potential roles in biological systems, warranting further investigation.
Q5: Are there any studies on the behavior of Pentadecylcyclohexane under high pressure?
A5: Yes, studies have investigated the melting temperature of Pentadecylcyclohexane under high pressure (up to 100 MPa) []. The research focuses on the relationship between alkyl chain length in alkylcyclohexanes and their melting behavior under pressure, offering insights into their thermodynamic properties.
Q6: What analytical techniques are used to identify and quantify Pentadecylcyclohexane?
A6: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is widely employed for identifying and quantifying Pentadecylcyclohexane in various matrices [, , ]. This technique separates compounds based on volatility and then identifies them based on their mass-to-charge ratio, providing both qualitative and quantitative information.
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